Cas no 61197-33-9 (1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-)

• Product Name: 1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
• CAS No: 61197-33-9
• MF: C₃H₅N₅OS
• MW: 159.169697523117
• CID: 488826
• PubChem ID: 12458633
• Update Time: 2025-04-19

1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
• 2-(5-sulfanylidene-2H-tetrazol-1-yl)acetamide
• DTXSID50499081
• 1-(carbamoylmethyl)-1H-tetrazole-5-thiol
• 61197-33-9
• 1- carbamoylmethyltetrazole-5-thiol
• SCHEMBL8858306
• 1-carbamoylmethyltetrazole-5-thiol
• 5-Mercapto-1H-tetrazol-1-ylacetamide
• 1- (carbamoylmethyl)-1H-tetrazole-5-thiol
• 2-(5-Sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)acetamide
• RWVPFRSKYWPNIT-UHFFFAOYSA-N
• SCHEMBL7764233
• SCHEMBL22557003

• Inchi： 1S/C3H5N5OS/c4-2(9)1-8-3(10)5-6-7-8/h1H2,(H2,4,9)(H,5,7,10)
• InChI Key： RWVPFRSKYWPNIT-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CC(N)=O

Computed Properties

• Exact Mass: 159.02165
• Monoisotopic Mass: 159.02148097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 83.08